Sodium dichloroisocyanurate

• IUPAC Name: 1,5-dichloro-4,6-dioxo-1,3,5-triazin-2-olate
• InChI: InChI=1S/C3HCl2N3O3/c4-7-1(9)6-2(10)8(5)3(7)11/h(H,6,9,10)/p-1
• InChI Key: CEJLBZWIKQJOAT-UHFFFAOYSA-M
• Canonical SMILES: C1(=NC(=O)N(C(=O)N1Cl)Cl)[O-]
• Molecular Formula: C3Cl2N3O3-
• Molecular Weight: 196.95 g/mol

Description

It is a potent activin antagonist and is currently in clinical development for the treatment of bone loss in various disease indications .

Scientific Research Applications

ACE-011 has several scientific research applications:

Bone Health: It is being developed for the treatment of bone loss in conditions such as osteoporosis and multiple myeloma

Anemia: ACE-011 has shown potential in treating anemia, particularly in patients with myelofibrosis and those undergoing chemotherapy

Cancer: Preclinical studies have demonstrated that ACE-011 can inhibit tumor growth in breast cancer and multiple myeloma

Pulmonary Arterial Hypertension: ACE-011 is being investigated as a potential treatment for pulmonary arterial hypertension due to its effects on vascular remodeling.

Mechanism of Action

ACE-011 exerts its effects by binding to activin and other members of the transforming growth factor beta superfamily, thereby preventing them from signaling through the activin receptor type IIA. This inhibition interferes with downstream signaling cascades, particularly the Smad pathway, which is involved in various cellular processes such as proliferation, differentiation, and apoptosis .

Safety and Hazards

Sodium dichloroisocyanurate is considered hazardous according to OSHA 29 CFR 1910.1200. It may intensify fire (oxidizer), is harmful if swallowed, may cause respiratory irritation, and is very toxic to aquatic life with long-lasting effects.

Biochemical Analysis

Cellular Effects

The cellular effects of Sodium troclosene are primarily related to its disinfectant properties. It is used to sterilize various environments, indicating that it has potent antimicrobial activity

Molecular Mechanism

It is known to be a slow-release source of chlorine in low concentrations at a relatively constant rate

Preparation Methods

ACE-011 is synthesized through recombinant DNA technology. The gene encoding the extracellular domain of activin receptor type IIA is fused with the gene encoding the Fc portion of human immunoglobulin G1. This fusion gene is then inserted into a suitable expression vector, which is introduced into a host cell line for protein expression. The expressed fusion protein is purified using affinity chromatography techniques .

Chemical Reactions Analysis

ACE-011 primarily functions as an activin antagonist by binding to activin and preventing it from signaling through its receptor. This interaction does not involve traditional chemical reactions such as oxidation, reduction, or substitution. Instead, it involves protein-protein interactions and the inhibition of signaling pathways .

Comparison with Similar Compounds

ACE-011 is unique in its ability to target activin and other transforming growth factor beta superfamily members. Similar compounds include:

RAP-011: A murine analog of ACE-011 that has shown similar effects in preclinical studies.

Recombinant Erythropoietin: Used to treat anemia but works through a different pathway and has been associated with increased risks of mortality and thromboembolic events.

Bisphosphonates: Used to treat bone loss but primarily inhibit osteoclast activity rather than promoting bone formation.

ACE-011’s unique mechanism of action and broad range of applications make it a promising therapeutic agent in various fields of medicine and research.

Q & A

Q1: How does sodium dichloroisocyanurate exert its antimicrobial activity?

A1: NaDCC acts as a chlorine-releasing agent, gradually hydrolyzing in water to form hypochlorous acid (HOCl) [, , , ]. HOCl is a strong oxidizing agent that disrupts cellular processes in microorganisms, ultimately leading to cell death []. This broad-spectrum activity makes NaDCC effective against a variety of pathogens, including bacteria like Escherichia coli and Staphylococcus aureus, fungi like Candida albicans, and even viruses like the H7N9 avian influenza virus [, , , ].

Q2: Does the presence of organic matter affect the efficacy of this compound?

A2: Yes, the presence of organic matter, such as serum or albumin, can reduce the efficacy of NaDCC. Research suggests that higher concentrations of NaDCC may be required to achieve effective disinfection in the presence of organic matter [, ].

Q3: How does the antimicrobial efficacy of this compound compare to other disinfectants?

A4: Studies have shown that NaDCC exhibits comparable or even superior antimicrobial efficacy to other chlorine-based disinfectants, such as sodium hypochlorite [, , ]. For instance, NaDCC demonstrated a faster killing rate against Legionella pneumophila compared to sodium hypochlorite and bleaching powder [].

Q4: How stable is this compound in solution?

A5: The available chlorine content in NaDCC solutions decreases over time, particularly within the first few hours of preparation []. Therefore, it is recommended to prepare fresh solutions of NaDCC immediately before use to ensure optimal efficacy [].

Q5: Are there any strategies to improve the stability of this compound formulations?

A6: Research suggests that formulating NaDCC as an effervescent tablet can enhance its stability and reduce the strong chlorine odor associated with the powder form []. These tablets demonstrate a longer shelf life while maintaining their efficacy [].

Q6: Is this compound compatible with different materials used in medical devices and equipment?

A7: While NaDCC is generally considered safe for use on various surfaces, it can be corrosive to certain materials, especially at high concentrations []. For example, research has shown that NaDCC can contribute to the corrosion of AISI 304 stainless steel []. Therefore, it's crucial to consider material compatibility when using NaDCC for disinfection purposes.

Q7: What are some of the potential applications of this compound beyond traditional disinfection?

A7: NaDCC has shown promise in various applications, including:

• Root canal irrigation: NaDCC exhibits antimicrobial activity against common endodontic pathogens and may serve as an alternative to sodium hypochlorite in root canal irrigation [].
• Ballast water treatment: NaDCC can be incorporated into ballast water treatment systems to prevent the spread of invasive aquatic species [].
• Food preservation: Research suggests that NaDCC can effectively reduce microbial contamination in minimally processed foods, such as shredded lettuce [].